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Compound of Interest

Compound Name: MB076

Cat. No.: B12384461 Get Quote

Essential Safety and Handling Guide for MB076
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of MB076, a novel boronic acid transition state inhibitor. Given

the potent nature of this compound and its intended use in research and drug development,

adherence to strict safety measures is paramount to ensure personnel safety and prevent

contamination.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for MB076 is not publicly available, its classification

as a potent boronic acid and beta-lactamase inhibitor necessitates handling it as a hazardous

compound. The primary risks include inhalation of dust, skin and eye contact, and potential

systemic effects due to its biological activity.

Recommended Personal Protective Equipment (PPE):

A multi-layered approach to PPE is crucial to minimize exposure. The following table outlines

the minimum required PPE for handling MB076 in a laboratory setting.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles with

side shields or a full-face

shield.

Protects against splashes of

solutions and airborne

particles of the solid

compound.

Hand Protection

Double-gloving with nitrile

gloves. Regularly inspect

gloves for tears or punctures

and change them frequently.

Provides a robust barrier

against skin contact. Double-

gloving offers additional

protection in case the outer

glove is compromised.

Body Protection

A disposable, fluid-resistant

laboratory coat with long

sleeves and tight-fitting cuffs. A

disposable apron is

recommended for larger

quantities.

Prevents contamination of

personal clothing and skin.

Disposable garments reduce

the risk of carrying

contaminants outside the

laboratory.

Respiratory Protection

For handling the solid

compound outside of a

containment system, a

properly fitted N95 or higher-

rated respirator is mandatory.

Prevents inhalation of fine

powders which can be readily

aerosolized. Respiratory

protection should be used in

conjunction with engineering

controls like a fume hood.

Safe Handling and Operational Workflow
All handling of MB076, particularly the solid form, should be conducted in a designated area

within a certified chemical fume hood or a glove box to minimize inhalation exposure.

Operational Workflow for Handling Solid MB076:
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Prepare designated handling area in fume hood

Weigh MB076 solid in a tared, sealed container

Dissolve MB076 in appropriate solvent (e.g., DMSO)

Decontaminate all surfaces and equipment

Dispose of waste in designated hazardous waste stream

Remove PPE in the correct order

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of solid MB076.

Storage and Stability
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Proper storage is critical to maintain the integrity of MB076 and prevent accidental exposure.

Storage Recommendations:

Form Storage Temperature Conditions

Solid -20°C

Store in a tightly sealed

container in a dry, dark place.

Protect from moisture.

In Solvent -80°C

Aliquot into single-use vials to

avoid repeated freeze-thaw

cycles. Protect from light.[1][2]

According to the supplier, MedChemExpress, powdered compounds are generally stable for up

to 3 years when stored at -20°C, and solutions in solvent can be stored for up to 6 months at

-80°C.[1]

Spill and Exposure Procedures
Immediate and correct response to spills and personnel exposure is critical.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Isolate: Cordon off the spill area to prevent further spread.

Protect: Don appropriate PPE, including respiratory protection.

Contain: For solid spills, gently cover with an absorbent material to prevent dust generation.

For liquid spills, use chemical absorbent pads or granules.

Clean: Carefully collect the absorbed material using non-sparking tools and place it in a

labeled hazardous waste container.

Decontaminate: Clean the spill area with a suitable decontaminating solution (e.g., a mild

detergent and water), followed by a rinse with 70% ethanol.
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Personnel Exposure:

Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air immediately.

Seek medical attention.

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area thoroughly with soap

and water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
All waste containing MB076, including empty containers, contaminated PPE, and cleaning

materials, must be treated as hazardous waste.

Disposal Workflow:
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Waste Collection

Containment

Final Disposal

Solid Waste (e.g., contaminated PPE, vials)

Seal in a labeled, puncture-resistant hazardous waste container

Liquid Waste (e.g., unused solutions, rinsates)

Collect in a sealed, labeled, and chemically compatible hazardous waste container

Arrange for pickup by the institution's Environmental Health and Safety (EHS) department

Click to download full resolution via product page

Caption: A logical flow for the proper disposal of MB076 waste.

Experimental Protocol: Antimicrobial Synergy
Testing
The following is a generalized protocol for assessing the synergistic effect of MB076 with a

beta-lactam antibiotic against a bacterial strain.

Experimental Workflow:

Prepare Bacterial Inoculum:

Culture the bacterial strain of interest to the mid-logarithmic growth phase in an

appropriate broth medium.

Adjust the bacterial suspension to a 0.5 McFarland standard.

Prepare Test Solutions:

Prepare a stock solution of MB076 in DMSO.
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Prepare a stock solution of the beta-lactam antibiotic in an appropriate solvent.

Perform serial dilutions of both the antibiotic and MB076 in culture medium in a 96-well

microtiter plate.

Inoculate and Incubate:

Inoculate each well of the microtiter plate with the prepared bacterial suspension.

Include appropriate controls (bacteria only, medium only, antibiotic only, MB076 only).

Incubate the plate at the optimal temperature and duration for the bacterial strain.

Determine Minimum Inhibitory Concentration (MIC):

After incubation, visually inspect the plates for bacterial growth or measure the optical

density at 600 nm (OD600).

The MIC is the lowest concentration of the antibiotic, alone or in combination with MB076,

that inhibits visible bacterial growth.

Data Analysis:

Compare the MIC of the antibiotic in the presence and absence of MB076 to determine

the synergistic effect. A significant reduction in the antibiotic's MIC in the presence of

MB076 indicates synergy.

This guide is intended to provide a foundation for the safe handling of MB076. Always consult

your institution's specific safety protocols and guidelines. For any further questions, contact

your institution's Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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